BE“GH@ Methodological & Application

Check Availability & Pricing

Fluorometric Assay for Measuring Granzyme B
Activity: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: GRANZYME B
CAS No.: 143180-74-9
Cat. No.: B1177868
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Granzyme B (GzmB) is a serine protease found in the granules of cytotoxic T lymphocytes
(CTLs) and natural killer (NK) cells.[1] It plays a critical role in inducing apoptosis in target cells,
making it a key effector molecule in the immune response against viral infections and tumors.
The measurement of Granzyme B activity is therefore crucial for research in immunology,
oncology, and the development of immunotherapies. This document provides detailed
application notes and protocols for a sensitive and reliable fluorometric assay to quantify
Granzyme B activity in various biological samples.

Principle of the Assay

The fluorometric assay for Granzyme B activity is based on the cleavage of a specific synthetic
peptide substrate that is conjugated to a fluorescent reporter molecule.[2] A commonly used
substrate is Ac-IEPD-AFC, which contains the Granzyme B recognition sequence (IEPD)
linked to 7-amino-4-trifluoromethylcoumarin (AFC).[3] In its intact form, the substrate is non-
fluorescent. Upon cleavage by active Granzyme B at the aspartate residue, the AFC
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fluorophore is released.[1] The liberated AFC emits a strong fluorescent signal that can be
measured with a fluorescence microplate reader at an excitation wavelength of 380-400 nm
and an emission wavelength of 500-520 nm.[3] The rate of AFC release is directly proportional
to the Granzyme B activity in the sample.[3]

Data Presentation
Kinetic Parameters of Granzyme B Substrates

The efficiency of different peptide substrates for Granzyme B can be compared by their kinetic
constants. The Michaelis constant (Km) represents the substrate concentration at which the
reaction rate is half of the maximum velocity (Vmax), and kcat is the turnover number. A higher
kcat/Km value indicates greater catalytic efficiency.

Substrate
kcat (s™) Km (pM) kcat/Km (M—'s™?)

Sequence

TJ65 18+£0.1 1.8+£0.2 1.0 x 10°

TJ71 21+0.1 2.7+0.3 7.8 x10°

TJ49 0.4 £0.02 16.2+1.2 2.5x10%

TJ55 0.3+0.02 123+1.1 2.4 x 104
Ac-IEPD-AFC Not Reported 585 Not Reported

Table 1: Kinetic constants for various Granzyme B substrates. Data for TJ series substrates
were obtained from a study on novel internally quenched fluorescent substrates.[4] The Km
value for Ac-IEPD-AFC is also reported. Note that assay conditions can influence these values.

Granzyme B Activity in Different Cell Lines

This assay can be used to quantify and compare the endogenous Granzyme B activity in
various cell types, particularly cytotoxic immune cells.
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Cell Line Mean Granzyme B Activity (pmolicell)
NK-92 7.4

Jurkat Lower than NK-92

THP-1 Lower than NK-92

Table 2: Relative Granzyme B activity in different immune cell lines. NK-92 cells, a natural killer
cell line, exhibit high levels of Granzyme B activity.[5] Jurkat (T lymphocyte) and THP-1
(monocyte) cell lines show comparatively lower activity.[5] Exact values can vary based on cell
culture conditions and activation state.

Inhibitor Potency (IC50 Values)

A key application of this assay is to determine the potency of Granzyme B inhibitors, which is
typically expressed as the half-maximal inhibitory concentration (IC50).

Inhibitor Target IC50
Z-AAD-CMK Granzyme B Potent, irreversible
Serpin B9 Granzyme B Potent, physiological

Table 3: Examples of Granzyme B inhibitors. While specific IC50 values from fluorometric
assays are not readily available in a compiled format, Z-AAD-CMK is a well-characterized
synthetic irreversible inhibitor, and Serpin B9 is a natural protein inhibitor.[6] Researchers can
use the provided protocol to determine IC50 values for their compounds of interest.

Experimental Protocols
Materials and Reagents

o 96-well black, flat-bottom microplates
o Fluorescence microplate reader with filters for EX’Em = 380-400/500-520 nm

e Granzyme B Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA,
0.1% CHAPS, 10% glycerol, pH 7.4)
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Granzyme B Substrate (e.g., Ac-IEPD-AFC, 10 mM stock in DMSO)

Recombinant active Granzyme B (for positive control and standard curve)

AFC Standard (1 mM in DMSO)

Cell Lysis Buffer (compatible with the assay)

Test compounds/inhibitors dissolved in an appropriate solvent (e.g., DMSO)

Experimental Workflow
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Experimental workflow for the fluorometric Granzyme B activity assay.

Detailed Methodologies
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1. Reagent Preparation

e Granzyme B Assay Buffer: Prepare the buffer as described in the materials section. Keep on
ice.

e AFC Standard Curve:

[¢]

Thaw the 1 mM AFC standard at room temperature.

[e]

Create a 10 uM working solution by diluting the 1 mM stock 1:100 in Assay Buffer.

[e]

Prepare a series of standards (e.g., 0, 50, 100, 150, 200, 250 pmol/well) by adding
appropriate volumes of the 10 uM working solution to the wells of the 96-well plate.

[e]

Adjust the final volume of each standard to 100 pL with Assay Buffer.

e Granzyme B Substrate Working Solution: Dilute the 10 mM Ac-IEPD-AFC stock to the
desired final concentration in Assay Buffer. A typical final concentration is 50-200 pM.
Prepare this solution fresh and protect it from light.

» Positive Control: Reconstitute purified active Granzyme B in Assay Buffer to a working
concentration that will yield a robust signal within the linear range of the assay.

2. Sample Preparation

e Cell Lysates:

[¢]

Harvest cells (e.g., 1-2 x 1076 cells) and wash with cold PBS.

[e]

Resuspend the cell pellet in 50-100 pL of ice-cold Cell Lysis Buffer.

Incubate on ice for 10-15 minutes.

[e]

o

Centrifuge at 14,000 x g for 10 minutes at 4°C.

[¢]

Collect the supernatant (cytosolic extract) for the assay.
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Purified Enzyme: Dilute the purified Granzyme B to the desired concentration in Assay
Buffer.

. Assay Procedure

Add 50 pL of your samples (cell lysates or purified enzyme) to the wells of a 96-well black
plate. For a blank control, add 50 pL of Assay Buffer. For the positive control, add 50 pL of
the diluted active Granzyme B.

For Inhibitor Screening: Add 10 pL of the test inhibitor at various concentrations to the
sample wells. For the control wells, add 10 pL of the vehicle (e.g., DMSO).

Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the
enzyme.

Initiate the reaction by adding 40 pL of the Granzyme B Substrate Working Solution to each
well. The final volume in each well should be 100 pL.

Immediately start measuring the fluorescence intensity in a kinetic mode at 37°C, with
readings every 1-2 minutes for 30-60 minutes. Alternatively, for an endpoint assay, incubate
the plate at 37°C for 30-60 minutes, protected from light, and then measure the
fluorescence.[2]

. Data Analysis

Subtract the fluorescence reading of the blank control from all sample and standard
readings.

Plot the fluorescence of the AFC standards versus the amount (in pmol) to generate a
standard curve.

For kinetic assays, determine the rate of the reaction (Vo) by calculating the slope of the
linear portion of the fluorescence versus time plot.

Convert the Vo (in RFU/min) to pmol/min using the slope of the AFC standard curve.

Calculate the Granzyme B activity in the sample using the following formula:
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Granzyme B Activity (pmol/min/mL) = (Activity from standard curve (pmol/min) / Sample

volume (mL))

» For inhibitor studies, calculate the percent inhibition for each inhibitor concentration and plot
it against the inhibitor concentration to determine the 1C50 value.

Granzyme B Signaling Pathway

Granzyme B, delivered into target cells via perforin-formed pores, initiates apoptosis through
multiple pathways. It can directly cleave and activate effector caspases, such as caspase-3 and
-7. Additionally, Granzyme B can cleave the BH3-only protein Bid to its truncated form, tBid.
tBid then translocates to the mitochondria, inducing the release of cytochrome c, which leads to
the formation of the apoptosome and subsequent activation of caspase-9 and the downstream

caspase cascade.
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Granzyme B-mediated apoptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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